4-Amino-2-chloro-3-nitropyridine

• IUPAC Name: 2-chloro-3-nitropyridin-4-amine
• InChI: InChI=1S/C5H4ClN3O2/c6-5-4(9(10)11)3(7)1-2-8-5/h1-2H,(H2,7,8)
• InChI Key: PDQAWJXOYURKPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1N)[N+](=O)[O-])Cl
• Molecular Formula: C5H4ClN3O2
• DSSTOX Substance ID: DTXSID90450015
• Molecular Weight: 173.56 g/mol
• CAS RN: 2789-25-5

Description

4-Amino-2-chloro-3-nitropyridine (4-ACNP) is an important chemical compound that has a wide range of applications in scientific research. It is a colorless, crystalline solid that is soluble in water and organic solvents. 4-ACNP is widely used in the synthesis of organic compounds, in the manufacture of pharmaceuticals, and as a reagent in biochemical assays. It is also used as a catalyst in laboratory experiments.

Scientific Research Applications

• Pharmaceuticals, Pesticides, and Dyes : 4-Aminopyridine is utilized in the production of pharmaceuticals, pesticides, dyes, and other fields. Future research is suggested to focus on reducing production costs, improving reaction yield, and minimizing environmental pollution (Hu Xi-en, 2004).

• Electric Dipole Moments : Studies on chloro-anilines and halogen-substituted amino-pyridines, like 2-amino-3-nitropyridine, have shown that they exhibit similar electric dipole moments in certain solutions, an important characteristic in various chemical applications (C. Cumper & A. Singleton, 1968).

• Organic Synthesis and Catalysis : Compounds like 2-chloro-5-fluoropyridine have been identified as highly volatile and weakly basic, suggesting potential applications in organic synthesis and catalysis (E. S. Hand & D. Baker, 1989).

• Iron(II) Complex Synthesis : Research has been conducted on the synthesis and properties of heteroleptic iron(II) complexes using derivatives of 4′-nitro- and 4′-amino-2,2′:6′,2′′-terpyridines, which is significant in the field of coordination chemistry (R. Fallahpour, M. Neuburger & M. Zehnder, 1999).

• Potential Antitumor Agents : The crystal structures of related compounds have been studied for their potential as intermediates in synthesizing potential antitumor agents, like ABT-751 (Sheng-li Cao et al., 2011).

• Non-linear Optical Material : The organic compound 2-amino-5-chloro-3-nitropyridine has shown potential as a non-linear optical material due to its high polarizability and non-zero hyperpolarizability value (L. Antony Selvam et al., 2020).

• Vibrational Investigation : Studies on the crystal structure of 2-amino-4-nitropyridine have provided insights into its vibrational properties, crucial for understanding its chemical behavior (J. Oszust et al., 1997).

• Synthesis of Nitropyridines : Research has been done on the vicarious nucleophilic amination of nitropyridines, leading to the production of substituted amino-nitropyridines, which are important intermediates in various chemical syntheses (J. Bakke, Harald Svensen & Raffaela Trevisan, 2001).

• High Hyperpolarizability and Stability : 2-chloro-4-nitropyridine has been identified to have a high hyperpolarizability, making it a promising candidate for various optical applications (G. Velraj, S. Soundharam & C. Sridevi, 2015).

• Ultraviolet Absorption : Arylaminonitropyridines have been studied for their ultraviolet absorption bands, important in the development of dyes and pigments (M. Bell, M. Day & A. T. Peters, 1967).

Safety and Hazards

4-Amino-2-chloro-3-nitropyridine is classified as a hazardous substance. It is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes. Personal protective equipment should be used, and all sources of ignition should be removed.

Future Directions

The future directions of 4-Amino-2-chloro-3-nitropyridine research could involve its use in the synthesis of new pharmaceutical compounds. For instance, it could be used in the development of new treatments for proliferative disorders and other diseases or conditions in which aurora kinase and/or FLT3 activity is implicated. Additionally, new methods for its synthesis could be explored to improve efficiency and yield.

Mechanism of Action

Target of Action

4-Amino-2-chloro-3-nitropyridine is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuffs . It is involved in the preparation of pharmaceutically active compounds that can be used in the treatment of proliferative disorders, as well as other diseases or conditions in which aurora kinase and/or FLT3 activity is implicated .

Mode of Action

The compound acts as an intermediate in the synthesis of various derivatives. For instance, it can act as the intermediate in the synthesis of 5-amino-azaoxindole derivatives . It has also been demonstrated to function as the intermediate in the synthesis of 1-deaza-6-methylthiopurine ribonucleoside, which is proved to exhibit cytotoxicity .

Biochemical Pathways

The biochemical pathways affected by this compound are largely dependent on the final products synthesized using it as an intermediate. For example, in the synthesis of 5-amino-azaoxindole derivatives, it may affect the pathways related to the biological activities of these derivatives .

Pharmacokinetics

The pharmacokinetics of this compound would depend on the specific derivative being synthesized. It is soluble in dimethyl formamide, dimethyl sulfoxide, hot ethanol, ethyl acetate, and hot methanol , which could influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

The molecular and cellular effects of this compound’s action are largely dependent on the final products synthesized using it as an intermediate. For instance, it has been demonstrated to function as the intermediate in the synthesis of 1-deaza-6-methylthiopurine ribonucleoside, which exhibits cytotoxicity .

Synthesis routes and methods

Procedure details

A solution of 28.0 g (0.193 mol) of 2,4-dichloro-3-nitropyridine in 300 ml of ammonia-saturated ethanol was stirred for four days at ambient temperature, then evaporated to dryness and the crude product thus obtained was purified by column chromatography (silica gel, eluant:dichloromethane with 0–5% ethanol).